4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile

• IUPAC Name: 4-[[4-(cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C16H19N3O/c17-11-13-1-3-14(4-2-13)12-18-7-9-19(10-8-18)16(20)15-5-6-15/h1-4,15H,5-10,12H2
• InChI Key: WOKZCLNWRZWRMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile, also known as CP-122,721, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile acts as a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor that is primarily expressed in the mesolimbic pathway of the brain. By blocking the activity of the dopamine D3 receptor, this compound can modulate the release of dopamine, which is involved in reward and motivation pathways in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release, the reduction of extrapyramidal side effects, and the potential for use as an antipsychotic drug. However, further research is needed to fully understand the effects of this compound on the brain and body.

Advantages and Limitations for Lab Experiments

4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile has several advantages for lab experiments, including its high selectivity for the dopamine D3 receptor, its potential as a lead compound for drug discovery, and its lower risk of extrapyramidal side effects compared to traditional antipsychotic drugs. However, there are also limitations to the use of this compound in lab experiments, including its potential for off-target effects, the need for further research to fully understand its effects, and the need for careful dosing to avoid potential toxicity.

Future Directions

There are several future directions for research on 4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile, including the development of novel drugs that target the dopamine D3 receptor, the investigation of this compound as a potential treatment for psychiatric disorders, and the exploration of its potential as a tool for studying reward and motivation pathways in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and risks.

Synthesis Methods

4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzonitrile with cyclopropanecarbonyl chloride to form 4-(cyclopropanecarbonyl)benzonitrile. This intermediate is then reacted with piperazine in the presence of a base to produce this compound.

Scientific Research Applications

4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile has been studied for its potential applications in various fields, including neuroscience, psychiatry, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of the dopamine D3 receptor, which is involved in reward and motivation pathways in the brain. In psychiatry, this compound has been studied for its potential as an antipsychotic drug, as it has been shown to have a lower risk of extrapyramidal side effects compared to traditional antipsychotic drugs. In drug discovery, this compound has been used as a lead compound for the development of novel drugs that target the dopamine D3 receptor.